N-(3,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[2-(4-methoxyphenyl)ethyl]thiourea
• InChI: InChI=1S/C16H16Cl2N2OS/c1-21-13-5-2-11(3-6-13)8-9-19-16(22)20-12-4-7-14(17)15(18)10-12/h2-7,10H,8-9H2,1H3,(H2,19,20,22)
• InChI Key: MDYHMYMKJFKSBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=S)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H16Cl2N2OS
• Molecular Weight: 355.3 g/mol

Description

N-(3,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea, commonly known as DCMU, is a herbicide that is widely used in scientific research. It is a potent inhibitor of photosynthesis and has been used to study the mechanisms of photosynthesis in plants and algae. DCMU has also been used in the study of the electron transport chain in photosynthesis and the effect of environmental stressors on photosynthetic organisms.

Mechanism of Action

DCMU acts as a potent inhibitor of photosynthesis by blocking the transfer of electrons in the electron transport chain. Specifically, DCMU binds to the D1 protein of photosystem II, which is responsible for the transfer of electrons from water to plastoquinone. By blocking this transfer, DCMU prevents photosynthesis from occurring, leading to the death of the plant.
Biochemical and Physiological Effects
DCMU has been shown to have a number of biochemical and physiological effects on photosynthetic organisms. It has been shown to inhibit the production of oxygen in photosynthesis, leading to the accumulation of reactive oxygen species (ROS) in the plant. ROS can cause damage to cellular components, leading to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One advantage of using DCMU in lab experiments is its potency as a photosynthesis inhibitor. This allows researchers to study the effect of photosynthesis on various physiological and biochemical processes. However, one limitation is that DCMU can be toxic to some plant species at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for the use of DCMU in scientific research. One area of interest is the study of the effect of DCMU on the electron transport chain in photosynthesis. Another area of interest is the use of DCMU in the study of environmental stressors on photosynthetic organisms, including the effect of climate change on plant growth and development. Additionally, DCMU could be used in the development of new herbicides that target specific plant species or biochemical pathways.

Synthesis Methods

DCMU is synthesized by reacting 3,4-dichlorophenyl isothiocyanate with 4-methoxyphenethylamine in the presence of a base. The resulting product is then purified by recrystallization.

Scientific Research Applications

DCMU has been used in a wide range of scientific research applications, including the study of photosynthesis, electron transport chain, and environmental stressors. It has been used to investigate the effect of DCMU on photosynthesis in various plant species, including tobacco, spinach, and pea plants. DCMU has also been used to study the effect of environmental stressors such as drought, high light intensity, and temperature on photosynthetic organisms.